molecular formula C12H15NO2 B8735100 N-[2-(1-Oxobutyl)phenyl]acetamide CAS No. 56545-25-6

N-[2-(1-Oxobutyl)phenyl]acetamide

Cat. No.: B8735100
CAS No.: 56545-25-6
M. Wt: 205.25 g/mol
InChI Key: KEEVFPBLSSXEDO-UHFFFAOYSA-N
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Description

N-[2-(1-Oxobutyl)phenyl]acetamide is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

56545-25-6

Molecular Formula

C12H15NO2

Molecular Weight

205.25 g/mol

IUPAC Name

N-(2-butanoylphenyl)acetamide

InChI

InChI=1S/C12H15NO2/c1-3-6-12(15)10-7-4-5-8-11(10)13-9(2)14/h4-5,7-8H,3,6H2,1-2H3,(H,13,14)

InChI Key

KEEVFPBLSSXEDO-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)C1=CC=CC=C1NC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-methyl-3-propylindole (159 g) in methanol (1370 ml) was stirred under nitrogen while a solution of sodium periodate (430.4 g) in water (2450 ml) was added over a period of one hour. External cooling was applied as necessary to maintain the reaction temperature at or below 25°. After stirring at room temperature overnight, the mixture was diluted with water (7 liters) and was extracted with dichloromethane (2 liters). The phases were separated, and the aqueous layer was extracted twice more with dichloromethane (1 liter each). The combined organic phases were washed twice with water (1.5 liter each), dried (MgSO4), and evaporated to provide 246.5 grams of crude product. This material was purified by two successive chromatographies over flash silica gel, eluting the desired product with dichloromethane. Upon evaporation of the appropriate fractions, there was obtained 160.6 grams (85% yield) of the title compound as a white crystalline solid, m.p. 46.5°-47°.
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159 g
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430.4 g
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2450 mL
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1370 mL
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7 L
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Yield
85%

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